![molecular formula C9H13ClFNO B1458544 2-{[(3-Fluorophenyl)methyl]amino}ethan-1-ol hydrochloride CAS No. 1645414-85-2](/img/structure/B1458544.png)
2-{[(3-Fluorophenyl)methyl]amino}ethan-1-ol hydrochloride
Overview
Description
“2-{[(3-Fluorophenyl)methyl]amino}ethan-1-ol hydrochloride” is a chemical compound with the molecular formula C9H13ClFNO . It’s a compound that falls under the category of synthetic cathinones , which are derivatives of cathinone, a natural alkaloid found in the shrub Catha edulis .
Molecular Structure Analysis
The molecular structure of “2-{[(3-Fluorophenyl)methyl]amino}ethan-1-ol hydrochloride” is defined by its molecular formula, C9H13ClFNO . Unfortunately, the specific structural details or a visual representation of the molecule is not available in the sources I have.Scientific Research Applications
Optoelectronics
Due to the presence of fluorine, this compound might have applications in the field of optoelectronics. It could be used in the development of organic light-emitting diodes (OLEDs) or as part of photovoltaic materials to improve energy capture efficiency.
Each of these applications would require rigorous testing and validation to ensure the compound’s suitability and effectiveness in the respective fields. The compound’s versatility highlights its potential across various domains of scientific research .
properties
IUPAC Name |
2-[(3-fluorophenyl)methylamino]ethanol;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12FNO.ClH/c10-9-3-1-2-8(6-9)7-11-4-5-12;/h1-3,6,11-12H,4-5,7H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MVNBGWLHBOHHJV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)CNCCO.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13ClFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.66 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(3-Fluorophenyl)methyl]amino}ethan-1-ol hydrochloride | |
CAS RN |
1645414-85-2 |
Source
|
| Record name | 2-{[(3-fluorophenyl)methyl]amino}ethan-1-ol hydrochloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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